Cas no 143618-47-7 (3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester)
143618-47-7 structure
Product Name:3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester
CAS No:143618-47-7
MF:C10H14N2O2
MW:194.230362415314
CID:108434
PubChem ID:10465220
Update Time:2025-04-18
3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester
- ethyl 2-(ethylamino)pyridine-3-carboxylate
- 143618-47-7
- 3-Pyridinecarboxylicacid,2-(ethylamino)-,ethylester(9CI)
-
- Inchi: 1S/C10H14N2O2/c1-3-11-9-8(6-5-7-12-9)10(13)14-4-2/h5-7H,3-4H2,1-2H3,(H,11,12)
- InChI Key: PBXVXGBICXSZOE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CN=C1NCC)=O
Computed Properties
- Exact Mass: 194.10562
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.22
3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
143618-47-7 (3-Pyridinecarboxylicacid, 2-(ethylamino)-, ethyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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